Cas no 81-77-6 (Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone)

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone structure
81-77-6 structure
Product Name:Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone
CAS No:81-77-6
MF:C28H14N2O4
MW:442.421766757965
MDL:MFCD00046964
CID:34258
PubChem ID:87571782
Update Time:2024-01-24

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Chemical and Physical Properties

Names and Identifiers

    • Dinaphtho[2,3-a:2',3'-h]phenazine-5,9,14,18(6H,15H)-tetraone
    • 6,15-dihydronaphtho[1,2-a:12-h]phenazin-5,9,14,18-tetrone
    • Indanthrone
    • Vat Blue 4
    • pigment blue 60
    • Indanthrone (Water soluble)
    • 6,15-Dihydroanthrazine-5,9,14,18-Tetrone
    • anthraquinone blue
    • Blue 60
    • blueo
    • c.i.1106
    • e130
    • foodblue4
    • indanthrene
    • l-blau1
    • ponsolrp
    • vat
    • vatblueo
    • vatblueod
    • 6,15-Dihydro-5,9,14,18-anthrazinetetrone
    • C.I. 69800
    • C.I. Pigment Blue 60
    • Vat blue 4
    • Medium Blue
    • Indanthren Blue
    • Indanthrene Blue
    • Lutetia Fast Blue RS
    • Caledon Blue RN
    • Ponsol RP
    • Ponsol Blue GZ
    • C.I. Vat Blue 4
    • Ponsol Blue RCL
    • Polymon Blue 3R
    • Paradone Blue RS
    • Graphtol Blue RL
    • Tinon Blue RS
    • Ponsol Blue RPC
    • Celliton Blue RN
    • Vynamon Blue 3R
    • Tinon Blue RSN
    • Fenan Blue RSN
    • Caledon Blue XRN
    • Blue O
    • Navinon Blue RSN
    • Calcoloid Blue RS
    • Benzadone Blue RS
    • Vat Fast Blue R
    • Vat Blue O
    • Versal Blue GGS
    • 6,15-Dihydro-5,9,14,18-anthrazinetetrone (ACI)
    • Indanthrene (6CI)
    • A 3R-K
    • A 3RN
    • Anthraquinone Deep Blue
    • Atic Vat Blue XRN
    • Blue A 3R-K
    • Blue anthraquinone
    • Blue anthraquinone pigment
    • Blue anthrone
    • Blue L 6385
    • Blue L 6470
    • Blue L 6495F
    • C.I. Food Blue 4
    • Caledon Brilliant Blue RN
    • Caledon Paper Blue RN
    • Caledon Printing Blue RN
    • Caledon Printing Blue XRN
    • Carbanthrene Blue 2R
    • Carbanthrene Blue RS
    • Carbanthrene Blue RSP
    • Cibanone Blue FRS
    • Cibanone Blue FRSN
    • Cibanone Blue RS
    • Cibanone Blue RS-PT 9860
    • Cibanone Blue RSJ
    • Cibanone Brilliant Blue FR
    • Cromophtal Blue A 3R
    • DCC Blue A 3R
    • DM Light Blue KT
    • DM Light Blue KT Crude
    • DTXSID2026280
    • Fastogen Super Blue 6070S
    • Fastogen Super Blue 6075
    • Fastogen Super Blue 6101
    • Fenanthren Blue RS
    • Food Blue 4
    • Fuji AS Blue
    • Fuji AS Blue 65
    • Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone
    • MDL： MFCD00046964
    • Inchi： 1S/C28H14N2O4/c31-25-13-5-1-3-7-15(13)27(33)21-17(25)9-11-19-23(21)29-20-12-10-18-22(24(20)30-19)28(34)16-8-4-2-6-14(16)26(18)32/h1-12,29-30H
    • InChI Key： UHOKSCJSTAHBSO-UHFFFAOYSA-N
    • SMILES： O=C1C2C=CC3=C(C=2C(=O)C2C1=CC=CC=2)NC1C=CC2=C(C=1N3)C(=O)C1C(=CC=CC=1)C2=O

Computed Properties

  • Exact Mass: 442.09500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 0
  • Complexity: 857
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 28
  • XLogP3: 4.9
  • Topological Polar Surface Area: 92.3

Experimental Properties

  • Color/Form: Dark blue powder
  • Density: 1.3228 (rough estimate)
  • Melting Point: 470-500 ºC
  • Boiling Point: 740.2°C at 760 mmHg
  • Refractive Index: 1.5800 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
  • Stability/Shelf Life: Incompatible with strong oxidizing agents.
  • PSA: 99.86000
  • LogP: 4.14060
  • Solubility: Insoluble in water, acetic acid, ethanol, pyridine, xylene, toluene, slightly soluble in chloroform (heat), o-chlorophenol, quinoline. It is brown in concentrated sulfuric acid and produces blue precipitate after dilution. It is blue in the basic solution of sodium hydrosulfite and red blue in the acidic solution.
  • Merck: 4934
  • Color index: 69800

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Security Information

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Customs Data

  • HS CODE：3204170000
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Pricemore >>

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Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Production Method

Production Method 1

82-45-1 82-45-1
81-77-6 81-77-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone Solvents: Water ;  24 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium hydroxide ,  Sodium dithionite Solvents: Water ;  rt → 60 °C; 30 min, 60 °C
Reference
Indanthrone dye revisited after sixty years
Kotwica, Kamil; et al, Chemical Communications (Cambridge, 2014, 50(78), 11543-11546

Production Method 2

117-79-3 117-79-3
81-77-6 81-77-6
Reaction Conditions
Reference
Manufacture of indanthrene by cyclodimerization of 2-aminoanthraquinone
, Romania, , ,

Production Method 3

81-77-6 81-77-6
Reaction Conditions
1.1 Solvents: N-Methyl-2-pyrrolidone ;  30 min, 200 °C
Reference
Pigmentation of Boc-indanthrone in Organic Solvent/Photopolymer through a Thermal Process
Liu, Tang-Hao; et al, Industrial & Engineering Chemistry Research, 2010, 49(2), 541-547

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Raw materials

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Preparation Products

Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone Related Literature

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81-77-6 (Dinaphtho2,3-a:2',3'-hphenazine-5,9,14,18(6H,15H)-tetraone) Related Products

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